Cas no 1251632-72-0 (N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide)

• Product Name: N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide
• CAS No: 1251632-72-0
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6171557
• PubChem ID: 49670920
• Update Time: 2025-10-17

N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide
• 1251632-72-0
• N-[[1-(hydroxymethyl)cyclopropyl]methyl]thiophene-3-carboxamide
• VU0528974-1
• AKOS019278094
• F5964-0027
• N-((1-(hydroxymethyl)cyclopropyl)methyl)thiophene-3-carboxamide
• N-{[1-(hydroxymethyl)cyclopropyl]methyl}thiophene-3-carboxamide

• Inchi： 1S/C10H13NO2S/c12-7-10(2-3-10)6-11-9(13)8-1-4-14-5-8/h1,4-5,12H,2-3,6-7H2,(H,11,13)
• InChI Key： CMLYLKPSXLDNMZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC1(CO)CC1)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.6Ų

Additional information on N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide

Professional Introduction to N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide (CAS No. 1251632-72-0)

N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251632-72-0, represents a unique structural motif that combines a cyclopropyl ring with a thiophene core, terminated by a carboxamide functional group. The presence of a hydroxymethyl substituent at the cyclopropyl position introduces an additional layer of chemical reactivity, making it a promising candidate for further exploration in drug discovery and development.

The structural features of N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide make it an intriguing subject for synthetic chemists and biologists alike. The cyclopropyl ring is known for its stability and ability to engage in favorable interactions with biological targets, while the thiophene moiety is a common scaffold in many bioactive molecules. The carboxamide group not only provides a site for further functionalization but also contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Thiophene derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to more specialized functions such as modulation of enzyme activity and receptor binding. N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide, with its unique structural composition, is positioned to contribute to this expanding landscape.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the cyclopropyl ring and the thiophene core provides a versatile platform that can be modified in various ways to tailor its biological properties. For instance, further derivatization at the hydroxymethyl group could lead to the formation of esters, ethers, or other functional groups that might enhance binding affinity or metabolic stability.

Recent advances in computational chemistry have also highlighted the importance of molecular modeling in understanding the interactions between small molecules and biological targets. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide might interact with specific proteins or enzymes. These predictions can then guide experimental efforts, reducing the time and resources required to identify promising drug candidates.

The synthesis of this compound presents its own set of challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct complex molecules with high precision and yield. These advancements are crucial for ensuring that researchers have access to sufficient quantities of N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide for both preclinical studies and potential clinical trials.

In conclusion, N-{1-(hydroxymethyl)cyclopropylmethyl}thiophene-3-carboxamide (CAS No. 1251632-72-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, make it an attractive candidate for further exploration. As the field continues to evolve, this compound is likely to play an important role in the discovery and development of novel therapeutic agents.